Cas no 1805229-44-0 (Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate)

• Product Name: Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate
• CAS No: 1805229-44-0
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4980401
• Update Time: 2025-06-14

Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-16-11(15)4-7-2-9(6-14)10(13)3-8(7)5-12/h2-3H,4-5H2,1H3
• InChI Key： KCJHTTOJBMRXLA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 1.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate

Comprehensive Overview of Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate (CAS No. 1805229-44-0)

Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate (CAS No. 1805229-44-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a chloromethyl, cyano, and fluoro substituents, is widely utilized in the development of bioactive molecules. Its versatility and reactivity make it a valuable building block in modern organic chemistry, particularly in the synthesis of heterocyclic compounds and fluorinated derivatives.

The growing demand for fluorinated compounds in drug discovery and agrochemical applications has positioned Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate as a compound of interest. Researchers and manufacturers are increasingly exploring its potential due to the rising popularity of fluorine-containing pharmaceuticals, which account for nearly 30% of all FDA-approved drugs in recent years. This trend aligns with the broader industry focus on sustainable chemistry and green synthesis, where efficient and selective reactions are paramount.

One of the key advantages of Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate lies in its ability to serve as a precursor for multifunctional intermediates. The presence of both cyano and fluoro groups allows for diverse chemical transformations, enabling the creation of complex molecular architectures. This attribute is particularly relevant in the context of AI-driven drug design, where computational tools are used to predict novel bioactive structures. The compound's compatibility with cross-coupling reactions and nucleophilic substitutions further enhances its utility in high-throughput screening platforms.

From an analytical perspective, Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate exhibits distinct spectroscopic properties that facilitate its identification and purity assessment. Advanced techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, ensuring compliance with stringent quality standards. These analytical methods are crucial for meeting the evolving regulatory requirements in the pharmaceutical industry, where traceability and reproducibility are essential.

The synthesis of Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate typically involves multi-step organic reactions, with careful control of reaction conditions to optimize yield and selectivity. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, reducing waste generation and energy consumption. These innovations align with the principles of green chemistry, addressing contemporary concerns about environmental sustainability in chemical manufacturing.

In the context of material science, derivatives of Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate have shown potential applications in the development of advanced functional materials. The electron-withdrawing nature of its substituents makes it particularly interesting for designing organic semiconductors and photovoltaic materials. This application area has gained prominence with the increasing demand for renewable energy technologies and organic electronics.

Quality control and storage conditions for Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate require special attention due to its reactive functional groups. Proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain stability. These precautions are standard practice in GMP-compliant facilities, reflecting the compound's importance in pharmaceutical manufacturing.

The market for Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate continues to expand, driven by its applications in medicinal chemistry and material science. As research into targeted therapies and personalized medicine advances, the demand for specialized building blocks like this compound is expected to grow. Its role in the synthesis of kinase inhibitors and other small molecule therapeutics further underscores its significance in modern drug development pipelines.

Future research directions for Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate may explore its potential in bioconjugation chemistry and prodrug design. The compound's reactive sites offer opportunities for creating targeted drug delivery systems, a rapidly growing field in pharmaceutical sciences. Additionally, its application in combinatorial chemistry libraries could facilitate the discovery of novel bioactive compounds through high-throughput screening methods.

In conclusion, Methyl 2-chloromethyl-5-cyano-4-fluorophenylacetate (CAS No. 1805229-44-0) represents a versatile and valuable chemical entity with wide-ranging applications across multiple scientific disciplines. Its unique structural features and reactivity profile position it as an important tool for researchers working in drug discovery, material science, and synthetic chemistry. As the chemical industry continues to evolve toward more sustainable and efficient processes, this compound is likely to maintain its relevance in cutting-edge research and industrial applications.